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Compound of Interest

Compound Name: Gorlic acid

Cat. No.: B107805 Get Quote

For Immediate Reference: This document outlines the essential operational and disposal

protocols for gorlic acid, providing direct, procedural guidance for laboratory personnel. The

information is intended to ensure safety and compliance with standard laboratory practices.

Gorlic acid, a cyclopentenyl fatty acid, requires careful handling and disposal due to its

chemical nature. While a specific Safety Data Sheet (SDS) for gorlic acid is not readily

available in public databases, its classification as a carboxylic acid and its known biological

activity necessitate adherence to stringent safety protocols. The following procedures are

based on the general principles of handling unsaturated fatty acids and related laboratory

chemicals.

I. Chemical and Safety Data Overview
Given the limited specific data for gorlic acid, the following table summarizes its known

properties and inferred safety considerations based on its chemical class. Researchers should

handle gorlic acid with the same precautions as other potentially hazardous carboxylic acids.
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Property Information Source

Chemical Name
(Z)-13-[(1R)-cyclopent-2-en-1-

yl]tridec-6-enoic acid
PubChem

Molecular Formula C₁₈H₃₀O₂ PubChem

Appearance Likely an oil or solid Inferred from similar fatty acids

Solubility

Expected to be insoluble in

water; soluble in organic

solvents such as ethanol,

ether, and chloroform.

General fatty acid

characteristics

Known Hazards

As a carboxylic acid, it may

cause skin and eye irritation.

Prolonged exposure to air

could lead to peroxide

formation.

Inferred from related

compounds[1][2][3][4]

Toxicity

Specific toxicity data is not

available. It should be treated

as a potentially harmful

substance.

Precautionary principle

Environmental Impact

No specific data is available.

As a fatty acid, it is likely

biodegradable, but direct

release into the environment

must be avoided.

General chemical safety

principles

II. Experimental Protocol: Proper Disposal of Gorlic
Acid
The appropriate disposal method for gorlic acid is contingent on the quantity of waste and

institutional and local regulations. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance.

A. For Small Quantities (e.g., < 1 gram or < 10 mL of solution):
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Neutralization (Recommended for Acidic Waste):

In a well-ventilated fume hood, dilute the gorlic acid waste with a suitable solvent to a

manageable concentration.

Slowly add a weak base, such as sodium bicarbonate (baking soda), to the solution.[5][6]

[7] The reaction is complete when fizzing ceases.[7]

Verify the pH of the neutralized solution is between 6 and 8 using pH paper.

Absorption:

Absorb the neutralized liquid waste onto an inert material like vermiculite, sand, or

chemical absorbent pads.

If the waste was dissolved in a volatile organic solvent, allow the solvent to evaporate

completely within the fume hood.

Packaging and Labeling:

Place the absorbent material containing the neutralized gorlic acid into a designated,

sealable, and properly labeled hazardous waste container.

The label must clearly state "Hazardous Waste" and include the full chemical name:

"Gorlic Acid (neutralized)."

B. For Large Quantities (e.g., > 1 gram or > 10 mL of solution):

Containment:

Store the gorlic acid waste in its original container or a compatible, sealed waste

container. Do not mix with other waste streams unless explicitly permitted by your EHS

department.

Labeling:

Clearly label the container as "Hazardous Waste: Gorlic Acid."
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Disposal:

Arrange for professional disposal through your institution's licensed hazardous waste

management service. High-temperature incineration is the preferred method for organic

chemical waste.[8]

C. Spill Management:

Evacuate and Ventilate: In the event of a spill, evacuate the immediate area and ensure

proper ventilation, preferably within a chemical fume hood.[5]

Absorb: Cover the spill with an inert absorbent material.[8]

Collect: Carefully collect the absorbent material and place it into a designated hazardous

waste container.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol), followed by

soap and water. All cleaning materials should be disposed of as hazardous waste.

III. Visualized Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of gorlic acid.
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Caption: Workflow for the proper disposal of gorlic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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